Cas no 1160248-82-7 (4-Ethyl-5-methylthiophene-3-carbonyl chloride)

• Product Name: 4-Ethyl-5-methylthiophene-3-carbonyl chloride
• CAS No: 1160248-82-7
• MF: C₈H₉ClOS
• MW: 188.674460172653
• MDL: MFCD12197868
• CID: 4682107
• Update Time: 2025-10-25

4-Ethyl-5-methylthiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-5-METHYLTHIOPHENE-3-CARBONYL CHLORIDE
• STL197357
• BBL014948
• FCH923533
• 3-thiophenecarbonyl chloride, 4-ethyl-5-methyl-
• 4-Ethyl-5-methylthiophene-3-carbonyl chloride

• MDL： MFCD12197868
• Inchi： 1S/C8H9ClOS/c1-3-6-5(2)11-4-7(6)8(9)10/h4H,3H2,1-2H3
• InChI Key： JKGFZBLTURETDI-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC(C)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 4-Ethyl-5-methylthiophene-3-carbonyl chloride

Introduction to 4-Ethyl-5-methylthiophene-3-carbonyl chloride (CAS No. 1160248-82-7) and Its Emerging Applications in Chemical Biology

4-Ethyl-5-methylthiophene-3-carbonyl chloride, identified by the CAS number 1160248-82-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and reactivity. This heterocyclic carbonyl chloride derivative belongs to the thiophene family, which is well-documented for its broad spectrum of biological activities and industrial applications. The presence of both ethyl and methyl substituents on the thiophene ring, coupled with the reactive carbonyl chloride functionality at the 3-position, makes this compound a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals.

The thiophene core of 4-Ethyl-5-methylthiophene-3-carbonyl chloride is a key structural motif that contributes to its unique chemical properties. Thiophenes are five-membered aromatic rings containing sulfur, and they are known for their stability and ability to participate in various organic transformations. The introduction of electron-withdrawing groups, such as the carbonyl chloride moiety, enhances the electrophilicity of the ring, making it an attractive scaffold for further functionalization. This reactivity has been exploited in recent years to develop novel bioactive molecules with potential therapeutic applications.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in modulating biological pathways. For instance, studies have highlighted the role of thiophene-based compounds in inhibiting enzymes associated with inflammatory diseases and cancer. The 4-Ethyl-5-methylthiophene-3-carbonyl chloride structure provides a robust platform for designing molecules that can interact with biological targets with high specificity. Its carbonyl chloride group is particularly noteworthy, as it serves as a convenient handle for introducing additional functional groups through nucleophilic addition reactions, thereby enabling the synthesis of complex derivatives.

One of the most compelling aspects of 4-Ethyl-5-methylthiophene-3-carbonyl chloride is its utility in medicinal chemistry. Researchers have leveraged this compound to develop inhibitors targeting various disease-causing enzymes. For example, derivatives of this scaffold have been investigated for their potential to inhibit proteases involved in viral replication. The structural flexibility offered by the thiophene ring allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design. Additionally, the presence of both ethyl and methyl groups provides opportunities for selective modifications, enabling chemists to optimize potency and selectivity.

The synthetic utility of 4-Ethyl-5-methylthiophene-3-carbonyl chloride extends beyond pharmaceutical applications. It serves as a key intermediate in the preparation of more complex heterocyclic compounds, including those with nitrogen-containing moieties. Such derivatives are often explored for their antimicrobial and anti-inflammatory properties. The ability to introduce diverse functional groups at multiple positions on the thiophene ring makes this compound a cornerstone in synthetic organic chemistry. Recent advances in catalytic methods have further enhanced its accessibility, allowing for scalable production under mild conditions.

Another area where 4-Ethyl-5-methylthiophene-3-carbonyl chloride has made significant contributions is in materials science. Thiophene-based polymers are known for their excellent electronic properties, making them suitable for use in organic electronics such as solar cells and light-emitting diodes (LEDs). The incorporation of electron-withdrawing groups like carbonyl chlorides can modulate charge transport characteristics, leading to improved device performance. Researchers have utilized this compound to synthesize novel polymers with tailored optoelectronic properties, demonstrating its importance beyond traditional biological applications.

The chemical biology community has also embraced 4-Ethyl-5-methylthiophene-3-carbonyl chloride as a tool for studying protein-protein interactions and enzyme mechanisms. By tagging this compound with fluorophores or other probes, researchers can gain insights into molecular recognition processes at the cellular level. The reactivity of the carbonyl chloride group allows for covalent labeling of target proteins, facilitating structural elucidation and kinetic studies. Such methodologies have been instrumental in understanding complex biological networks and identifying potential drug targets.

In conclusion, 4-Ethyl-5-methylthiophene-3-carbonyl chloride (CAS No. 1160248-82-7) represents a multifaceted compound with broad applicability across chemical biology and materials science. Its unique structural features—comprising an ethyl-substituted thiophene ring with a reactive carbonyl chloride functionality—make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules or advanced materials. As research continues to uncover new applications for thiophene derivatives, compounds like this are poised to play an increasingly pivotal role in addressing global challenges in medicine and technology.